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Compound of Interest

Compound Name: JNJ 303

Cat. No.: B10788041

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the Langendorff isolated heart
perfusion system to investigate the cardiac effects of JNJ-303, a potent and specific blocker of
the slow delayed rectifier potassium current (IKs). The Langendorff preparation allows for the
study of cardiac function in an ex vivo setting, free from systemic neuro-hormonal influences,
making it an ideal model for assessing the direct electrophysiological and hemodynamic effects
of pharmacological agents.

JNJ-303 is an inhibitor of the voltage-gated potassium channel Kv7.1, which is encoded by the
KCNQ1/KCNEZ1 genes.[1][2] This channel is a critical component of cardiac repolarization.
Inhibition of IKs by JNJ-303 is known to prolong the QT interval and can induce arrhythmias,
such as Torsades de Pointes (TdP).[1][2][3][4] The following protocols and information are
designed to guide researchers in the safe and effective use of the Langendorff system to study
these effects.

Experimental Protocols

The Langendorff method involves the retrograde perfusion of an isolated heart through the
aorta. This maintains the viability of the heart muscle by supplying it with oxygenated and
nutrient-rich buffer via the coronary arteries.

Materials:
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» Langendorff apparatus (including perfusion reservoir, bubble trap, heat exchanger, and
peristaltic pump)

o Krebs-Henseleit buffer (in mM: 118 NacCl, 4.7 KCI, 1.2 KH2POa4, 1.2 MgSOa4, 2.5 CaClz, 25
NaHCOs, 11 glucose)

e Surgical instruments (scissors, forceps, hemostats)
e Suture thread

e Heparin

o Anesthetic (e.g., sodium pentobarbital)

» Animal model (e.qg., rabbit, guinea pig, or rat)
Procedure:

o Prepare the Krebs-Henseleit buffer, ensure it is gassed with 95% Oz / 5% CO:2 to maintain a
physiological pH of 7.4, and warm it to 37°C.

« Fill the Langendorff apparatus with the warmed, oxygenated buffer, ensuring there are no air
bubbles in the tubing.

o Anesthetize the animal and administer heparin to prevent blood clotting.
o Perform a thoracotomy to expose the heart.

o Carefully excise the heart and immediately place it in ice-cold Krebs-Henseleit buffer to
arrest contractions and reduce metabolic demand.

* |solate the aorta and trim away excess tissue.

e Securely cannulate the aorta onto the Langendorff apparatus and initiate retrograde
perfusion at a constant pressure (e.g., 60-80 mmHg) or constant flow.

o Allow the heart to stabilize for a period of 20-30 minutes. During this time, key physiological
parameters should be monitored to ensure the viability of the preparation.
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JNJ-303 should be prepared as a stock solution in a suitable solvent, such as DMSO, and then

diluted to the final working concentration in the Krebs-Henseleit buffer.

Procedure:

Following the stabilization period, record baseline measurements of all desired parameters.

Introduce JNJ-303 into the perfusion buffer at the desired concentration. The ICso for IKs
blockade is approximately 64 nM, so a range of concentrations around this value would be
appropriate for initial dose-response studies.[1][3]

Continuously perfuse the heart with the JNJ-303-containing buffer.

Record all parameters continuously throughout the drug administration period. The duration
of perfusion will depend on the specific experimental aims.

A range of physiological parameters can be measured from the Langendorff-perfused heart to

assess the effects of INJ-303.

Key Parameters to Measure:

Electrocardiogram (ECG): To measure heart rate, QT interval, and detect arrhythmic events.

Left Ventricular Pressure (LVP): A balloon catheter inserted into the left ventricle can
measure left ventricular developed pressure (LVDP), and the maximum and minimum rates
of pressure change (dP/dtmax and dP/dtmin).

Coronary Flow: To assess any vasoactive effects of the compound.

Data Presentation

The quantitative data obtained from these experiments should be summarized in a clear and

structured format. Below is an example of how to present such data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Langendorff Heart
Perfusion with JNJ-303]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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